Cas no 2308482-70-2 ((3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid)

• Product Name: (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• CAS No: 2308482-70-2
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6235665
• PubChem ID: 165578925
• Update Time: 2025-10-28

(3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid
• 2308482-70-2
• (3S)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]pentanoic acid
• EN300-1576511

• Inchi： 1S/C25H30N2O6/c1-4-16(13-22(28)29)26-24(30)23(15(2)32-3)27-25(31)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,15-16,21,23H,4,13-14H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t15?,16-,23?/m0/s1
• InChI Key： WAVXXSOEJQZIRL-PMFMOCITSA-N
• SMILES： O(C(NC(C(N[C@H](CC(=O)O)CC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on (3S)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidopentanoic acid

Chemical Compound CAS No. 2308482-70-2: (3S)-3-(2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-3-methoxybutanamido)pentanoic Acid

The compound with CAS number 2308482-70-2, named (3S)-3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methoxybutanamido)pentanoic acid, is a highly specialized organic molecule with significant applications in the fields of synthetic chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxy substituent, and an amino acid derivative framework. The presence of these functional groups makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

Recent advancements in peptide synthesis have highlighted the importance of protecting groups like the Fmoc moiety. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a methoxy-substituted butanamide chain. This structure suggests that the compound could serve as a building block for constructing more complex peptide sequences or for modifying existing peptides with specific functionalities.

The stereochemistry of the compound, denoted by the (3S) configuration, plays a critical role in its biological activity and interactions. Stereoisomers often exhibit vastly different properties, and the (3S) configuration may impart unique pharmacokinetic or pharmacodynamic characteristics to this molecule. Researchers have increasingly focused on stereochemistry in drug design, emphasizing the importance of enantiomerically pure compounds in therapeutic applications.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The combination of an amino acid backbone with a methoxy group could enhance solubility and bioavailability, making it an attractive candidate for conjugation with drugs or imaging agents. Recent studies have explored the use of such molecules as carriers for targeted drug delivery, leveraging their ability to interact with biological membranes and cellular receptors.

Moreover, the presence of the pentanoic acid moiety introduces additional versatility to this compound. Pentanoic acid derivatives are known for their role in lipid metabolism and their ability to serve as precursors for various bioactive molecules. This makes the compound a promising candidate for exploring new avenues in metabolic engineering and synthetic biology.

In terms of synthesis, this compound likely involves a multi-step process that includes nucleophilic substitution, amide bond formation, and stereochemical control. The use of protecting groups like Fmoc ensures that sensitive functional groups remain intact during intermediate steps. Advanced techniques such as microwave-assisted synthesis or enzymatic catalysis could further optimize the production process, making it more efficient and scalable.

The structural complexity of this compound also raises interesting questions about its stability and reactivity under various conditions. Researchers are increasingly interested in understanding how such molecules behave under physiological conditions, particularly in terms of their degradation pathways and metabolic fate. Insights into these aspects could pave the way for novel applications in diagnostics and therapeutics.

In conclusion, (3S)-3-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methoxybutanamido)pentanoic acid represents a sophisticated molecule with diverse potential applications in synthetic chemistry and biotechnology. Its unique structure, incorporating key functional groups like Fmoc and methoxy substituents, positions it as a valuable tool for advancing peptide synthesis and drug delivery systems. As research continues to uncover new possibilities for such compounds, their role in shaping future therapeutic strategies will undoubtedly grow.